3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide

• IUPAC Name: 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide
• InChI: InChI=1S/C10H16N4O/c1-7-3-2-5-11-9(7)10(15)13-8-4-6-12-14-8/h4,6-7,9,11H,2-3,5H2,1H3,(H2,12,13,14,15)
• InChI Key: KPRFKSAWMXHUQF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCNC1C(=O)NC2=CC=NN2
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide, also known as MP-10, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. MP-10 belongs to the class of piperidine carboxamides and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide involves the modulation of the GABAergic system in the brain. 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide acts as a positive allosteric modulator of the GABA-A receptor, which leads to an increase in the inhibitory neurotransmission in the brain. This mechanism of action is similar to that of benzodiazepines, but with fewer side effects.
Biochemical and Physiological Effects:
3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide has been shown to have anxiolytic, antidepressant, and anticonvulsant effects in preclinical models. 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide has also been shown to increase the release of dopamine in the brain, which may contribute to its potential use in the treatment of addiction and substance abuse disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide is its high selectivity for the GABA-A receptor, which reduces the risk of side effects. However, one of the limitations of 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide is its poor solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide. One direction is to study the potential use of 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide in the treatment of anxiety and depression in clinical trials. Another direction is to investigate the potential use of 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide in the treatment of addiction and substance abuse disorders. Additionally, further research is needed to optimize the synthesis method of 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide and improve its pharmacokinetic properties.

Synthesis Methods

The synthesis of 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide involves a multi-step process that includes the reaction of 2-piperidone with 5-amino-1H-pyrazole in the presence of a reducing agent, followed by the addition of a methyl group to the piperidine ring. The final product is obtained by the reaction of the intermediate compound with a carboxylic acid derivative.

Scientific Research Applications

3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide has been studied for its potential therapeutic applications in various scientific fields. In the field of neuroscience, 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide has been shown to have anxiolytic and antidepressant effects in preclinical models. 3-methyl-N-(1H-pyrazol-5-yl)piperidine-2-carboxamide has also been studied for its potential use in the treatment of addiction and substance abuse disorders.